4-(5-Nitropyridin-2-yl)morpholine
Cat. No. B1329691
M. Wt: 209.2 g/mol
InChI Key: FYJXIPHXFGFEGT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06747026B2
Procedure details
To a solution of 20 g (126 mmol) of 2-chloro-5-nitropyridine in 150 ml tetrahydrofuran were added dropwise 27 ml (315 mmol) morpholine within 10 min. The reaction mixture was refluxed for additional 2 h. After cooling to room temperature, the solvent was removed in vacuo and the residue was re-dissolved in 200 ml ethyl acetate. The organic phase was washed with 200 ml 1 N sodium bicarbonate solution, dried (magnesium sulfate) and evaporated to give 27.3 g (quantitative) of the title compound as a yellow solid. M.p. 142-143° C.
Name
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[CH:7]=[CH:6][C:5]([N+:8]([O-:10])=[O:9])=[CH:4][N:3]=1.[NH:11]1[CH2:16][CH2:15][O:14][CH2:13][CH2:12]1>O1CCCC1>[N+:8]([C:5]1[CH:6]=[CH:7][C:2]([N:11]2[CH2:16][CH2:15][O:14][CH2:13][CH2:12]2)=[N:3][CH:4]=1)([O-:10])=[O:9]
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Inputs
Step One
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Name
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|
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Quantity
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20 g
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Type
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reactant
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Smiles
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ClC1=NC=C(C=C1)[N+](=O)[O-]
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Name
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|
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Quantity
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27 mL
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Type
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reactant
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Smiles
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N1CCOCC1
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Name
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Quantity
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150 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction mixture was refluxed for additional 2 h
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Duration
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2 h
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CUSTOM
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Type
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CUSTOM
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Details
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the solvent was removed in vacuo
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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the residue was re-dissolved in 200 ml ethyl acetate
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WASH
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Type
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WASH
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Details
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The organic phase was washed with 200 ml 1 N sodium bicarbonate solution
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried (magnesium sulfate)
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CUSTOM
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Type
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CUSTOM
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|
Details
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evaporated
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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[N+](=O)([O-])C=1C=CC(=NC1)N1CCOCC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
